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Reported Odor Detection Threshold

The table below summarizes the quantitative information found on the odor detection threshold of Furfuryl

Mercaptan.

Reported ODT Context / Source Reliability Assessment

0.005 ppb (parts per billion) Anecdotal report from

perfumers [1].

Considered anecdotal; comes from an

industry forum discussion, not a peer-
reviewed publication.

0.1 µg/L (micrograms per
liter) in a hydroalcoholic

solution

Stated in a scientific
review on fermented

beverages [2].

Considered scientifically credible; published
in a peer-reviewed journal, though the original

primary source is not cited.

Experimental Protocols for ODT Measurement

To ensure consistency and accuracy, researchers use standardized methods to determine ODTs. The

following are key protocols cited in the literature.

The Triangle Odor Bag Method
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This is a standardized olfactory test used for environmental regulation in Japan. The methodology is as

follows [3]:

Procedure: Three polyester bags are prepared; one contains the odorant at a verified concentration,
and the other two contain odor-free air. Panelists must identify the bag containing the odorant.

Concentration Adjustment: The test begins with a concentration the panel can easily detect. The
concentration is successively diluted (typically by a factor of 3) after a correct identification until the

panelist gives an incorrect answer. This final concentration is the detection threshold.
Key Feature: It is a descending concentration method.

The Two-Alternative Forced-Choice Procedure

This is another well-regarded uniform procedure for determining ODTs [3]:

Delivery System: Uses a static-dilution delivery system, such as squeeze bottles, where one bottle

contains the odorant and the other contains only the diluent.
Procedure: Participants are presented with the two bottles and must identify which one contains the

odorant.
Concentration Adjustment: This method typically uses an ascending concentration order to avoid

sensory adaptation from repeated stimulation.
Data Analysis: The odorant concentration is controlled and measured precisely, often using gas

chromatography.

Understanding Odor Threshold Prediction

For thousands of volatile organic compounds where ODTs have not been experimentally measured,

researchers use algorithms to predict them. The following diagram illustrates the core predictive model

described in the search results, which correlates molecular structure with odor potency [3].
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Solute dipolarity/polarizability
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Overall H-bond acidity
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Overall H-bond basicity

L

Gas-hexadecane partition coefficient
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This model calculates odor potency (log(1/ODT)) based on a molecule's physicochemical properties,

allowing for prediction of untested compounds [3].

Interpretation and Practical Notes

Extreme Potency: Both reported thresholds confirm that Furfuryl Mercaptan is an exceptionally
potent aroma compound. Its odor can be detected even when present in miniscule, parts-per-billion

concentrations [2] [1].
Analytical Challenges: Its low threshold and chemical instability (susceptibility to oxidation) make

accurate analytical determination difficult, requiring specialized pre-treatment methods like
Headspace Solid-Phase Microextraction (HS-SPME) for reliable measurement [2].

Use in Formulations: Due to its power, it must be used in extreme dilutions (e.g., 0.005% or lower)
in perfumery and flavor work to avoid overpowering a composition [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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